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Compound of Interest

Compound Name:
1-(Chloromethyl)-2-fluoro-3-

methylbenzene

CAS No.: 647037-27-2

Cat. No.: B1369933 Get Quote

(Platinum Standard & L-Lysine Monohydrochloride)
Part 1: Chemical Identity & Disambiguation
The identifier "47037-27-2" is a conflation of data points. The table below resolves this

ambiguity by characterizing the two most probable targets.

Feature
Candidate A: Platinum

Standard

Candidate B: L-Lysine

Monohydrochloride

Identifier Match
Matches Product SKU 47037

(Supelco/Sigma)

Matches CAS Suffix -27-2

(657-27-2)

Chemical Nature Inorganic Mixture (Pt in HCl) Organic Amino Acid Salt

Primary Use
Analytical Calibration

(AAS/ICP)

Drug Formulation, Cell Culture

Media

Physical State Liquid (Acidic Solution) Solid (Crystalline Powder)

Key Hazard Corrosive (Skin/Eye/Metals)
Non-Hazardous (General

Irritant)
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Part 2: Candidate A – Platinum Standard (Product
47037)
Context: Used in Quality Control (QC) for elemental impurity testing (ICH Q3D) in drug

products.

Physicochemical Properties
The Platinum Standard is typically a solution of Platinum (Pt) metal dissolved in dilute

Hydrochloric Acid (HCl).

Appearance: Clear, colorless to slightly yellow liquid.

Density: ~1.02 g/mL at 20 °C.

pH: < 1.0 (Strongly Acidic).

Solubility: Miscible with water.

Stability: Stable under standard laboratory conditions; sensitive to contamination.

Hazard Profile (GHS Classification)
This material is hazardous primarily due to the Hydrochloric Acid matrix.

Signal Word:DANGER

Hazard Statements:

H290: May be corrosive to metals.

H314: Causes severe skin burns and eye damage.

H335: May cause respiratory irritation.[1]

Safety & Handling Protocol
Critical Control Point: Prevention of acid burns and inhalation of vapors.
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Engineering Controls: Handle ONLY in a certified chemical fume hood.

PPE: Nitrile or Neoprene gloves (min 0.11 mm thickness), safety goggles, and lab coat.

Spill Management: Neutralize small spills with sodium bicarbonate (NaHCO₃) or lime before

disposal.

Part 3: Candidate B – L-Lysine Monohydrochloride
(CAS 657-27-2)
Context: A fundamental excipient and active moiety in drug development, used for protein

stabilization and as a nutritional supplement.

Chemical Structure & Identity
IUPAC Name: (2S)-2,6-Diaminohexanoic acid hydrochloride

Molecular Formula: C₆H₁₄N₂O₂ · HCl

Molecular Weight: 182.65 g/mol

Physicochemical Properties
Property Value Relevance to Drug Dev

Melting Point 263–264 °C (dec.)
Indicates high thermal stability

for solid dosage forms.

Solubility (Water) ~600 g/L (20 °C)
Excellent for aqueous

parenteral formulations.

pKa 2.18, 8.95, 10.53
Acts as a buffering agent in

specific pH ranges.

Chirality L-Isomer (S-configuration)
Biologically active form; critical

for metabolic compatibility.

Experimental Protocol: Purity Verification via HPLC
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To verify the identity and purity of L-Lysine HCl (distinguishing it from degradation products),

use the following Reverse-Phase HPLC method.

Methodology:

Column: C18 (e.g., 250 mm x 4.6 mm, 5 µm).

Mobile Phase:

A: 0.01 M Phosphate Buffer (pH 2.5) + 5 mM Sodium Octanesulfonate (Ion-pairing agent).

B: Acetonitrile.

Gradient: Isocratic 90% A / 10% B.

Detection: UV at 210 nm (low sensitivity) or Post-column derivatization with Ninhydrin (570

nm).

Flow Rate: 1.0 mL/min.

Injection Vol: 20 µL.

Causality: The ion-pairing agent is strictly required because Lysine is highly polar and will not

retain on a standard C18 column without it. The low pH suppresses ionization of the carboxylic

acid, improving peak shape.

Part 4: Visualization & Pathways
Disambiguation Logic Pathway
The following diagram illustrates the decision logic for researchers encountering the ambiguous

"47037-27-2" identifier.

Input: CAS 47037-27-2 Verify in CAS Registry Invalid/Non-Existent Analyze Components

Prefix '47037'

Suffix '27-2'

Sigma Product 47037
(Platinum Standard)

Product Code Match

CAS 657-27-2
(L-Lysine HCl)

Suffix Match (Typo)
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Click to download full resolution via product page

Caption: Logical workflow for resolving the ambiguous identifier 47037-27-2 into actionable

chemical targets.

L-Lysine HCl Dissociation Mechanism
Understanding the behavior of L-Lysine HCl in aqueous solution is vital for formulation pH

control.
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Lysine Cation (Lys+)

 Dissolution

Chloride Ion (Cl-)

H2O Solvent

Zwitterion (pH ~9.7)

 Deprotonation (pKa ~2.2)

H+

Click to download full resolution via product page

Caption: Dissociation pathway of L-Lysine Monohydrochloride in aqueous media, highlighting

ionic species generation.

Part 5: References
National Center for Biotechnology Information (2025). PubChem Compound Summary for

CID 69503, Lysine Hydrochloride. Retrieved from [Link]

European Chemicals Agency (ECHA). Registration Dossier - L-lysine hydrochloride.

Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1369933?utm_src=pdf-body-img
https://www.benchchem.com/product/b1369933?utm_src=pdf-body-img
https://pubchem.ncbi.nlm.nih.gov/compound/Lysine-hydrochloride
https://echa.europa.eu/registration-dossier/-/registered-dossier/13689
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1369933?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. piercechemical.com [piercechemical.com]
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Candidates]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1369933#cas-number-47037-27-2-properties-and-
hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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